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Compound of Interest

Compound Name: 2-Chloro-6-methoxyaniline

Cat. No.: B183059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-6-methoxyaniline is a substituted aromatic amine that serves as a valuable

precursor in organic synthesis. Its diazotization transforms the amino group into a highly

versatile diazonium salt, which is a key intermediate for introducing a variety of functional

groups onto the aromatic ring. This transformation is pivotal in the synthesis of

pharmaceuticals, agrochemicals, and dyes. The resulting 2-chloro-6-

methoxybenzenediazonium salt can undergo a range of subsequent reactions, most notably

Sandmeyer reactions to introduce halides or a cyano group, and azo coupling reactions to form

colored azo compounds. A structurally similar compound, 2-chloro-6-methylaniline, is a key

intermediate in the synthesis of Dasatinib, a targeted therapy for certain types of leukemia,

highlighting the relevance of this class of compounds in medicinal chemistry.[1][2]

General Reaction Pathway
The diazotization of 2-chloro-6-methoxyaniline involves the reaction of the primary aromatic

amine with nitrous acid (HNO₂). Due to its instability, nitrous acid is generated in situ by

reacting sodium nitrite (NaNO₂) with a strong mineral acid, such as hydrochloric acid (HCl) or

sulfuric acid (H₂SO₄). The reaction is conducted at low temperatures, typically 0-5 °C, to

prevent the decomposition of the unstable diazonium salt.
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The resulting 2-chloro-6-methoxybenzenediazonium salt is a reactive intermediate that is

typically used immediately in subsequent synthetic steps without isolation.
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General Workflow for Diazotization of 2-Chloro-6-methoxyaniline
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Key Applications of 2-Chloro-6-methoxybenzenediazonium Salt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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